Cas no 2101206-29-3 (Spdmb)

• Product Name: Spdmb
• CAS No: 2101206-29-3
• MF: C₁₄H₁₆N₂O₄S₂
• MW: 340.4178
• CID: 4759960
• PubChem ID: 91824223
• Update Time: 2024-11-05

Spdmb Chemical and Physical Properties

Names and Identifiers

• SPDMB
• 2,5-dioxopyrrolidin-1-yl 3-methyl-3-(pyridin-2-yldisulfanyl)butanoate
• AKOS032946546
• 2,5-dioxopyrrolidin-1-yl3-methyl-3-(pyridin-2-yldisulfanyl)butanoate
• DB-148941
• CS-0105061
• 2101206-29-3
• SCHEMBL22414810
• HY-129369
• Spdmb

• Inchi： 1S/C14H16N2O4S2/c1-14(2,22-21-10-5-3-4-8-15-10)9-13(19)20-16-11(17)6-7-12(16)18/h3-5,8H,6-7,9H2,1-2H3
• InChI Key： KUSWWWVFHGSSGW-UHFFFAOYSA-N
• SMILES： S(C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])C(=O)ON1C(C([H])([H])C([H])([H])C1=O)=O)SC1=C([H])C([H])=C([H])C([H])=N1

Computed Properties

• Exact Mass: 340.05514934g/mol
• Monoisotopic Mass: 340.05514934g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 440
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 127

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives